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Compound of Interest

Compound Name: 3-Thiophenacetic acid

Cat. No.: B186584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Thiophenacetic acid, an organosulfur compound, is a pivotal precursor in the synthesis of

advanced materials and pharmaceutical intermediates.[1][2] With the chemical formula

HO₂CCH₂C₄H₃S, this white, crystalline solid is an isomer of 2-thiophenacetic acid and has

garnered significant attention for its role in developing functionalized polythiophene derivatives,

which are integral to the field of organic electronics.[1][2][3] Its unique structure, combining a

thiophene ring with a carboxylic acid functional group, makes it a versatile building block in

organic synthesis. This guide provides a comprehensive overview of its molecular structure,

physicochemical properties, and essential experimental protocols for its characterization.

Molecular Structure and Identification
3-Thiophenacetic acid consists of an acetic acid group attached to the third position of a

thiophene ring. The presence of the sulfur heteroatom and the carboxylic acid moiety dictates

its chemical reactivity and physical properties.

A visual representation of the molecular structure is provided below.
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Caption: Molecular structure of 3-Thiophenacetic acid.

Key identifiers for this compound are summarized in the table below for easy reference.
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Identifier Value

Preferred IUPAC Name (Thiophen-3-yl)acetic acid[1]

Other Names 3-Thienylacetic acid, 3-TAA[1][4]

CAS Number 6964-21-2[4][5]

Chemical Formula C₆H₆O₂S[1][2]

Molecular Weight 142.18 g/mol [1][4]

Canonical SMILES O=C(O)CC1=CSC=C1[6]

InChI Key RCNOGGGBSSVMAS-UHFFFAOYSA-N[4][5]

Physicochemical and Thermodynamic Properties
The physical and chemical properties of 3-Thiophenacetic acid are crucial for its application in

synthesis and materials science. It is a white to off-white crystalline solid that is very soluble in

water.[1][7][8]

Property Value Source(s)

Appearance Colorless or white solid [1][2]

Melting Point 73-80 °C [1][4]

Boiling Point 129 °C @ 2.5 mmHg [8]

Density 1.336 g/cm³ [1][2]

Water Solubility Very soluble [7][8]

Enthalpy of Fusion (ΔfusH) 18.8 kJ/mol @ 353.3 K [9]

Enthalpy of Sublimation

(ΔsubH°)
100.9 ± 1.9 kJ/mol [9]

Spectroscopic Data
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Structural confirmation and purity assessment of 3-Thiophenacetic acid rely on standard

spectroscopic techniques. Comprehensive data sets are publicly available through resources

like the NIST Chemistry WebBook.[5][10]

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the

arrangement of protons and carbon atoms, respectively. The spectra will show characteristic

shifts for the thiophene ring protons and carbons, the methylene group, and the carboxylic

acid proton.

Infrared (IR) Spectroscopy: FTIR spectroscopy is used to identify functional groups. Key

peaks for 3-Thiophenacetic acid include a broad O-H stretch from the carboxylic acid, a

sharp C=O stretch, and various C-H and C=C stretches associated with the thiophene ring.

[11]

Mass Spectrometry (MS): Electron ionization mass spectrometry can confirm the molecular

weight of the compound, showing a molecular ion peak corresponding to its molar mass.[10]

Experimental Protocols
General Synthesis Approach
While specific industrial synthesis protocols are often proprietary, a common laboratory-scale

approach for thienylacetic acids involves a multi-step process. A plausible route for 3-
Thiophenacetic acid can be adapted from established organic chemistry reactions.

Objective: To synthesize 3-Thiophenacetic acid from a suitable thiophene precursor.

Methodology Outline:

Acylation of Thiophene: A Friedel-Crafts acylation reaction can be performed on a 3-

substituted thiophene derivative. For instance, reacting 3-bromothiophene with an

appropriate acetylating agent followed by subsequent oxidation steps.

Willgerodt-Kindler Reaction: This reaction can convert a methyl ketone (e.g., 3-

acetylthiophene) into a thioamide, which can then be hydrolyzed to the corresponding

carboxylic acid.
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Hydrolysis of a Precursor: Synthesis can also be achieved by hydrolyzing a corresponding

nitrile (3-thiophenacetonitrile) or ester (e.g., ethyl 3-thiophenacetate) under acidic or basic

conditions.

Note: All synthesis steps should be conducted in a well-ventilated fume hood, using appropriate

personal protective equipment (PPE), as thiophene derivatives can be volatile and harmful.

Characterization Workflow
Once synthesized, the crude product must be purified and its identity and purity confirmed. The

logical workflow for this process is outlined below.

Crude Synthesized Product

Purification
(e.g., Recrystallization)

Purity Assessment Structural Elucidation

Gas Chromatography (GC) Neutralization Titration

Confirmed Pure
3-Thiophenacetic Acid

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry (MS) FTIR Spectroscopy

Click to download full resolution via product page

Caption: Experimental workflow for the characterization of 3-Thiophenacetic acid.

Methodology Details:
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Purification: The crude product from synthesis is first purified, typically by recrystallization

from a suitable solvent system to remove unreacted starting materials and byproducts.

Purity Assessment: The purity of the isolated solid is quantitatively assessed.

Gas Chromatography (GC): Can be used to determine the percentage purity.

Neutralization Titration: As a carboxylic acid, its purity can be determined by titrating a

known mass of the product against a standardized solution of a strong base (e.g., NaOH).

Structural Elucidation: A suite of spectroscopic methods is employed to confirm the

molecular structure of the purified compound.

NMR, MS, and FTIR: As detailed in the "Spectroscopic Data" section, these techniques

provide unambiguous confirmation of the chemical structure.

Key Applications in Research and Development
3-Thiophenacetic acid is a valuable compound with applications spanning materials science

and medicinal chemistry.

Conducting Polymers: It is a key monomer for the electrochemical synthesis of poly(3-

thiophene acetic acid) (PTAA), a conducting polymer used in organic electronics.[4][12]

Nanomaterials: It serves as a capping agent in the one-step, size-controlled synthesis of

gold nanoparticles.[4][7]

Coordination Chemistry: The carboxylic acid group allows it to act as a monocarboxylate

ligand, forming complexes with metal ions such as gadolinium(III).[4][7]

Pharmaceutical Synthesis: The thiophene scaffold is present in numerous pharmacologically

active compounds.[13] 3-Thiophenacetic acid serves as a building block for creating more

complex molecules with potential therapeutic applications, including antimicrobial and

anticancer agents.[14][15] Computational studies have also explored its potential as an

inhibitor of enzymes like human monoamine oxidase (MAO).[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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